Cas no 1204669-77-1 (Carbamic acid,N-[3-[(methylsulfonyl)amino]propyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-[3-[(methylsulfonyl)amino]propyl]-, 1,1-dimethylethyl ester
• CAS No: 1204669-77-1
• MF: C₉H₂₀N₂O₄S
• MW: 252.331101417542
• CID: 2890941
• Update Time: 2025-05-21

Carbamic acid,N-[3-[(methylsulfonyl)amino]propyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[3-[(methylsulfonyl)amino]propyl]-, 1,1-dimethylethyl ester
• tert-Butyl N-(3-methanesulfonamidopropyl)carbamate

• Inchi： 1S/C9H20N2O4S/c1-9(2,3)15-8(12)10-6-5-7-11-16(4,13)14/h11H,5-7H2,1-4H3,(H,10,12)
• InChI Key： MWYBZPFTXONDKL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCNS(C)(=O)=O

Additional information on Carbamic acid,N-[3-[(methylsulfonyl)amino]propyl]-, 1,1-dimethylethyl ester

Recent Advances in the Study of Carbamic acid,N-[3-[(methylsulfonyl)amino]propyl]-, 1,1-dimethylethyl ester (CAS: 1204669-77-1)

Carbamic acid,N-[3-[(methylsulfonyl)amino]propyl]-, 1,1-dimethylethyl ester (CAS: 1204669-77-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often referred to by its systematic name, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The following sections provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The compound's structure features a carbamate group linked to a tert-butyl ester and a methylsulfonylamino propyl moiety, which contributes to its unique chemical and biological properties. Recent research has focused on elucidating its role as a potential intermediate in the synthesis of more complex molecules, particularly those targeting enzymatic pathways involved in disease processes. Studies have also explored its stability, solubility, and reactivity under various conditions, which are critical factors for its potential use in pharmaceutical formulations.

One of the key areas of investigation has been the compound's interaction with biological targets. Preliminary in vitro studies suggest that Carbamic acid,N-[3-[(methylsulfonyl)amino]propyl]-, 1,1-dimethylethyl ester may exhibit inhibitory effects on specific enzymes, making it a candidate for further development as a therapeutic agent. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to better understand its binding mechanisms and optimize its structure for enhanced activity.

In addition to its potential therapeutic applications, this compound has also been studied for its utility in chemical biology. Its ability to act as a protecting group or a reactive intermediate in synthetic pathways has been demonstrated in several recent publications. For instance, it has been used in the synthesis of peptide derivatives and other biologically active molecules, highlighting its versatility in medicinal chemistry.

Despite these promising findings, challenges remain in the development and application of Carbamic acid,N-[3-[(methylsulfonyl)amino]propyl]-, 1,1-dimethylethyl ester. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring modifications to the compound's structure to improve its pharmacokinetic properties and reduce off-target effects.

In conclusion, Carbamic acid,N-[3-[(methylsulfonyl)amino]propyl]-, 1,1-dimethylethyl ester (CAS: 1204669-77-1) represents a promising area of research in chemical biology and pharmaceutical science. Its unique structural features and potential biological activities make it a valuable subject for ongoing and future studies. Continued investigation into its mechanisms of action and therapeutic potential will likely yield significant insights and contribute to the development of novel treatments for various diseases.